Cas no 2703752-30-9 (4-Bromo-2-ethyl-1-pentylbenzene)

• Product Name: 4-Bromo-2-ethyl-1-pentylbenzene
• CAS No: 2703752-30-9
• MF: C₁₃H₁₉Br
• MW: 255.193963289261
• CID: 5085794
• PubChem ID: 155487511
• Update Time: 2025-08-05

4-Bromo-2-ethyl-1-pentylbenzene Chemical and Physical Properties

Names and Identifiers

• 2703752-30-9
• E75593
• BS-47990
• 4-Bromo-2-ethyl-1-pentylbenzene

• Inchi： 1S/C13H19Br/c1-3-5-6-7-12-8-9-13(14)10-11(12)4-2/h8-10H,3-7H2,1-2H3
• InChI Key： VITNZHFPDZMACK-UHFFFAOYSA-N
• SMILES： C1(CCCCC)=CC=C(Br)C=C1CC

Computed Properties

• Exact Mass: 254.06701g/mol
• Monoisotopic Mass: 254.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Additional information on 4-Bromo-2-ethyl-1-pentylbenzene

4-Bromo-2-Ethyl-1-Pentylbenzene: A Comprehensive Overview

4-Bromo-2-Ethyl-1-Pentylbenzene, also known by its CAS number 2703752-30-9, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the para position, an ethyl group at the meta position, and a pentyl group at the ortho position on the benzene ring. The combination of these substituents imparts distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 4-Bromo-2-Ethyl-1-Pentylbenzene involves a series of carefully controlled reactions, often utilizing Friedel-Crafts alkylation or other electrophilic aromatic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. These improvements are particularly important for large-scale production, where cost-effectiveness and environmental sustainability are critical considerations.

In terms of physical properties, 4-Bromo-2-Ethyl-1-Pentylbenzene exhibits a melting point of approximately 58°C and a boiling point around 165°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for various extraction and purification processes. The compound's stability under normal conditions is remarkable, though it may undergo degradation under extreme thermal or oxidative conditions.

The chemical reactivity of 4-Bromo-2-Ethyl-1-Pentylbenzene is influenced by the electron-withdrawing and electron-donating groups attached to the benzene ring. The bromine atom acts as an electron-withdrawing group, activating the ring towards electrophilic substitution at certain positions. Conversely, the ethyl and pentyl groups are electron-donating, which can influence reaction pathways in both predictable and unexpected ways. Recent studies have explored the use of this compound as a precursor in the synthesis of advanced materials, including polymers and nanoparticles.

One of the most promising applications of 4-Bromo-2-Ethyl-1-Pentylbenzene lies in its role as an intermediate in drug discovery. Its structure provides a versatile platform for attaching bioactive moieties, enabling researchers to design molecules with specific pharmacological properties. For instance, modifications to the pentyl chain have been shown to enhance bioavailability and reduce toxicity in preclinical models.

In addition to its role in pharmaceuticals, 4-Bromo-2-Ethyl-1-Pentylbenzene has found applications in agrochemicals and specialty chemicals. Its ability to act as a chelating agent or a ligand in coordination chemistry has opened new avenues for catalyst development. Recent breakthroughs in asymmetric catalysis have leveraged this compound's unique electronic properties to achieve high enantioselectivity in key reactions.

The environmental impact of CAS No 2703752-30-9 has also been a topic of interest among researchers. Studies have shown that while it is not inherently hazardous under normal handling conditions, proper disposal protocols must be followed to minimize ecological risks. Advances in green chemistry have led to the development of more sustainable production methods, reducing waste and energy consumption during synthesis.

In conclusion, 4-Bromo-2-Ethyl-1-Pentylbenzene, with its CAS number 2703752-30-9, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple industries highlight its importance as both a research tool and an industrial commodity. As scientific understanding continues to evolve, this compound will undoubtedly play an even greater role in shaping future innovations across the chemical sciences.